molecular formula C16H26Cl2OSi B8452341 [(3,5-Dichlorobenzyl)oxy](triisopropyl)silane

[(3,5-Dichlorobenzyl)oxy](triisopropyl)silane

Cat. No.: B8452341
M. Wt: 333.4 g/mol
InChI Key: OPTBLIYAMCHJQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[(3,5-Dichlorobenzyl)oxy](triisopropyl)silane is a useful research compound. Its molecular formula is C16H26Cl2OSi and its molecular weight is 333.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H26Cl2OSi

Molecular Weight

333.4 g/mol

IUPAC Name

(3,5-dichlorophenyl)methoxy-tri(propan-2-yl)silane

InChI

InChI=1S/C16H26Cl2OSi/c1-11(2)20(12(3)4,13(5)6)19-10-14-7-15(17)9-16(18)8-14/h7-9,11-13H,10H2,1-6H3

InChI Key

OPTBLIYAMCHJQL-UHFFFAOYSA-N

Canonical SMILES

CC(C)[Si](C(C)C)(C(C)C)OCC1=CC(=CC(=C1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of (3,5-dichlorophenyl)methanol (10.0 g, 56.5 mmol) in methylene chloride (100 mL) at 0° C. was added 2,6-lutidine (16.4 mL, 141 mmol) followed by triisopropylsilyl triflate (19.7 mL, 73.4 mmol), and was stirred at 0° C. for 2 hours. The reaction was diluted with water and the organic layer was separated, washed with brine, dried over Na2SO4, filtered and concentrated. The residue was purified by chromatography on silica gel, eluting with hexane to provide the desired product (14.8 g, 79%). LC/MS: 333 (M+H)+, 1H NMR (CDCl3) δ 7.23 (s, 3H), 4.78 (s, 2H), 1.18 (m, 3H), 1.03 (s, 18H).
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10 g
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19.7 mL
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Yield
79%

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